4-methoxy-1-methyl-N-{[2-(1-methyl-1H-pyrazol-4-yl)pyridin-4-yl]methyl}-6-oxo-1,6-dihydropyridine-3-carboxamide

• IUPAC Name: 4-methoxy-1-methyl-N-[[2-(1-methylpyrazol-4-yl)pyridin-4-yl]methyl]-6-oxopyridine-3-carboxamide
• InChI: InChI=1S/C18H19N5O3/c1-22-11-14(16(26-3)7-17(22)24)18(25)20-8-12-4-5-19-15(6-12)13-9-21-23(2)10-13/h4-7,9-11H,8H2,1-3H3,(H,20,25)
• InChI Key: IZNDFCRKSCNSNR-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C(=CC1=O)OC)C(=O)NCC2=CC(=NC=C2)C3=CN(N=C3)C
• Molecular Formula: C18H19N5O3
• Molecular Weight: 353.4 g/mol

Description

The compound appears to contain several structural components common in medicinal chemistry, including a pyrazole ring and a pyridine ring. Pyrazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole.

Scientific Research Applications

Antiviral Activity

• Researchers have investigated derivatives of indole, including our compound, for antiviral properties. For instance:
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Anti-HIV Activity

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Mechanism of Action

Biochemical Pathways

Again, without specific information, it’s hard to say which biochemical pathways this compound might affect. Indole derivatives have been found to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .